Cas no 2097863-61-9 (2-(2,4-Difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(2,4-Difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethan-1-one
• CAS No: 2097863-61-9
• MF: C₁₅H₁₅F₂N₃O₂S
• MW: 339.360308885574
• CID: 5468773
• Update Time: 2025-05-26

2-(2,4-Difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethan-1-one
• 2-(2,4-difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethanone
• 2-(2,4-Difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C15H15F2N3O2S/c16-11-2-1-10(13(17)8-11)7-15(21)20-5-3-12(4-6-20)22-14-9-18-23-19-14/h1-2,8-9,12H,3-7H2
• InChI Key： PCYVXNYIBPCKRH-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)OC1CCN(C(CC2C=CC(=CC=2F)F)=O)CC1

Computed Properties

• Exact Mass: 339.08530423 g/mol
• Monoisotopic Mass: 339.08530423 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 339.4
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6

Additional information on 2-(2,4-Difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethan-1-one

Comprehensive Analysis of 2-(2,4-Difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2097863-61-9): Structure, Applications, and Research Insights

The compound 2-(2,4-Difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2097863-61-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its piperidine and thiadiazole moieties contribute to its potential as a bioactive scaffold, particularly in the development of targeted therapies. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy in modulating specific biological pathways.

One of the most searched questions about this compound revolves around its synthetic route and mechanism of action. Recent studies highlight its role as a potential kinase inhibitor, with applications in oncology and inflammatory diseases. The presence of difluorophenyl and thiadiazolyloxy groups enhances its binding affinity to certain enzymes, making it a candidate for drug discovery projects. Computational modeling and in vitro assays have further validated its selectivity profiles.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize CAS No. 2097863-61-9. Solvent-free reactions and catalytic processes are being explored to reduce environmental impact. This aligns with the growing demand for eco-friendly synthesis in the pharmaceutical industry, a topic frequently searched in academic and industrial forums.

The compound’s physicochemical properties, such as solubility and stability, are critical for formulation development. Recent advancements in nanocarrier systems have enabled better delivery of hydrophobic molecules like 2-(2,4-Difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethan-1-one, addressing challenges related to bioavailability. These innovations are often discussed in drug delivery research, a trending topic in scientific literature.

Another area of interest is the compound’s potential in neuropharmacology. Preliminary data suggest interactions with G-protein-coupled receptors (GPCRs), sparking investigations into its utility for neurological disorders. Searches for GPCR modulators and central nervous system (CNS) drugs have surged, reflecting the broader focus on mental health therapeutics.

From a commercial perspective, CAS No. 2097863-61-9 is listed in several chemical databases as a high-value intermediate. Its patent landscape reveals active filings in the U.S. and Europe, emphasizing its industrial relevance. Analysts tracking pharmaceutical trends often cite such compounds as indicators of innovation in small-molecule drug development.

In summary, 2-(2,4-Difluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]ethan-1-one represents a multifaceted tool for researchers. Its applications span medicinal chemistry, material science, and biotechnology, driven by its versatile structure. As scientific inquiries into its properties expand, this compound is poised to remain a focal point in cutting-edge research.